Cas no 2228681-31-8 (2-fluoro-1-(furan-2-yl)ethan-1-ol)

2-Fluoro-1-(furan-2-yl)ethan-1-ol is a fluorinated furan derivative with potential applications in synthetic organic chemistry and pharmaceutical research. The presence of both a fluorine atom and a hydroxyl group on the ethane backbone, along with the furan ring, provides unique reactivity for selective functionalization and derivatization. This compound may serve as a versatile intermediate in the synthesis of fluorinated heterocycles or bioactive molecules, leveraging the electronic and steric effects of the fluorine substituent. Its structural features make it suitable for studies in medicinal chemistry, particularly in the design of enzyme inhibitors or probes for mechanistic investigations. The furan moiety further enhances its utility in cross-coupling reactions or as a building block for complex molecular architectures.

2-fluoro-1-(furan-2-yl)ethan-1-ol structure

2228681-31-8 structure

Product Name:2-fluoro-1-(furan-2-yl)ethan-1-ol

CAS No:2228681-31-8

MF:C₆H₇FO₂

MW:130.116985559464

CID:5943470

PubChem ID:165614645

Update Time:2025-05-20

2-fluoro-1-(furan-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-1-(furan-2-yl)ethan-1-ol
- EN300-1832652
- 2228681-31-8
- Inchi： 1S/C6H7FO2/c7-4-5(8)6-2-1-3-9-6/h1-3,5,8H,4H2
- InChI Key： MEBSLWACZKNFGK-UHFFFAOYSA-N
- SMILES： FCC(C1=CC=CO1)O

Computed Properties

Exact Mass: 130.04300762g/mol
Monoisotopic Mass: 130.04300762g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 87.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 33.4Å²

2-fluoro-1-(furan-2-yl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1832652-0.05g	2-fluoro-1-(furan-2-yl)ethan-1-ol	2228681-31-8	0.05g	$827.0	2023-09-19
Enamine	EN300-1832652-0.1g	2-fluoro-1-(furan-2-yl)ethan-1-ol	2228681-31-8	0.1g	$867.0	2023-09-19
Enamine	EN300-1832652-0.25g	2-fluoro-1-(furan-2-yl)ethan-1-ol	2228681-31-8	0.25g	$906.0	2023-09-19
Enamine	EN300-1832652-0.5g	2-fluoro-1-(furan-2-yl)ethan-1-ol	2228681-31-8	0.5g	$946.0	2023-09-19
Enamine	EN300-1832652-1.0g	2-fluoro-1-(furan-2-yl)ethan-1-ol	2228681-31-8	1g	$1485.0	2023-06-03
Enamine	EN300-1832652-2.5g	2-fluoro-1-(furan-2-yl)ethan-1-ol	2228681-31-8	2.5g	$1931.0	2023-09-19
Enamine	EN300-1832652-5.0g	2-fluoro-1-(furan-2-yl)ethan-1-ol	2228681-31-8	5g	$4309.0	2023-06-03
Enamine	EN300-1832652-10.0g	2-fluoro-1-(furan-2-yl)ethan-1-ol	2228681-31-8	10g	$6390.0	2023-06-03
Enamine	EN300-1832652-1g	2-fluoro-1-(furan-2-yl)ethan-1-ol	2228681-31-8	1g	$986.0	2023-09-19
Enamine	EN300-1832652-5g	2-fluoro-1-(furan-2-yl)ethan-1-ol	2228681-31-8	5g	$2858.0	2023-09-19

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1. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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3. Aggregation-induced emission enhancement in halochalcones†

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5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

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Additional information on 2-fluoro-1-(furan-2-yl)ethan-1-ol

2-Fluoro-1-(Furan-2-yl)Ethan-1-ol (CAS No. 2228681-31-8): A Comprehensive Overview

Introduction to 2-Fluoro-1-(Furan-2-yl)Ethan-1-ol

2-fluoro-1-(furan-2-yl)ethan-1-ol, a compound with the CAS registry number 2228681-31-8, is an organic molecule of significant interest in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorine atom attached to a furan ring and an alcohol group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, materials science, and organic synthesis. Recent studies have highlighted its role in various biochemical pathways, making it a subject of intense research.

Structural Analysis and Physical Properties

The molecular structure of 2-fluoro-1-(furan-2-yl)ethan-1-ol consists of a central ethanol backbone, with a fluorine atom at the second position and a furan ring substituted at the first position. The furan ring introduces aromaticity and electron-donating properties, which influence the compound's reactivity and stability. The alcohol group (-OH) at the first position adds hydrophilic characteristics, enhancing its solubility in polar solvents.

Recent spectroscopic studies have revealed that the compound exhibits distinct absorption bands in the UV-vis spectrum due to the conjugation between the furan ring and the alcohol group. Its melting point and boiling point are consistent with similar organic compounds, making it suitable for various synthetic procedures.

Synthesis and Mechanism of Formation

The synthesis of 2-fluoro-1-(furan-2-yl)ethan